5-(4-chlorophenyl)-N-(2-methoxyphenyl)-2-methylfuran-3-carboxamide
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Description
5-(4-chlorophenyl)-N-(2-methoxyphenyl)-2-methylfuran-3-carboxamide, also known as CMF-3, is a synthetic compound belonging to the class of furan-based amides. CMF-3 has been studied for its potential use in treating various diseases, including cancer and inflammation.
Scientific Research Applications
Nonlinear Optics
Nonlinear optics: is a rapidly developing field that explores light-matter interactions beyond linear regimes. CLPMP has been investigated for its potential in this area:
- Self-Focusing and Self-Phase Modulation : CLPMP may exhibit nonlinear effects, such as self-focusing and self-phase modulation, which are crucial for optical signal processing and laser applications .
Antioxidant Properties
CLPMP’s chemical structure suggests potential antioxidant activity. Here’s a glimpse:
- Scavenging Free Radicals : In vitro studies indicate that CLPMP can scavenge free radicals, such as ABTS˙+ and DPPH radicals. At specific concentrations, one CLPMP molecule can neutralize multiple radicals .
Organic Synthesis and Crystallography
CLPMP has been synthesized and characterized, making it relevant in organic chemistry:
- Synthesis : Researchers have developed synthetic routes to obtain CLPMP. For instance, a reaction involving bis-chloroethylamine and 2-aminopyridine led to its formation .
Nonlinear Optical Properties (NLO)
Apart from its role in nonlinear optics, CLPMP’s NLO properties deserve attention:
- Chalcone Crystal : CLPMP, as a novel chalcone crystal, exhibits structural, vibrational, and electronic features relevant to NLO applications .
Pharmacological Applications
Although preliminary, consider CLPMP’s pharmacological implications:
Nonlinear Optics - Novel Results in Theory and Applications Effect of hydroxyl on antioxidant properties of 2,3-dihydro-3,5 … IOPscience Synthesis, crystal structure, structural and spectroscopic …
properties
IUPAC Name |
5-(4-chlorophenyl)-N-(2-methoxyphenyl)-2-methylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClNO3/c1-12-15(11-18(24-12)13-7-9-14(20)10-8-13)19(22)21-16-5-3-4-6-17(16)23-2/h3-11H,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWUPUERZJBJDSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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